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For Researchers, Scientists, and Drug Development Professionals

Introduction

FR167653 is a potent and selective inhibitor of p38 mitogen-activated protein kinase (MAPK), a
key enzyme in the signaling cascade that regulates cellular responses to inflammatory
cytokines and environmental stress.[1][2] The p38 MAPK pathway is implicated in a variety of
diseases, making it a significant target for therapeutic intervention. These application notes
provide detailed protocols for assessing the inhibitory activity of FR167653 on p38 MAPK using
a biochemical kinase assay.

The p38 MAPK signaling cascade is a three-tiered system involving a MAP kinase kinase
kinase (MAPKKK), a MAP kinase kinase (MAPKK), and the p38 MAPK itself. Upon activation
by upstream stimuli, p38 MAPK phosphorylates various downstream substrates, including
transcription factors and other kinases, leading to a cellular response.

p38 MAPK Signaling Pathway

The diagram below illustrates the p38 MAPK signaling cascade, highlighting the point of
inhibition by FR167653.
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1. Preparation

Prepare serial dilutions of Dilute p38a kinase and
FR167653 and controls in DMSO. ATF2 substrate in Kinase Buffer.

2. Kinasg Reaction
Add diluted FR167653 or
controls to assay plate.
Add diluted p38a kinase to
the plate and pre-incubate.

\

Initiate reaction by adding
ATF2/ATP mixture.

:

Incubate at room temperature
for 60 minutes.

3. Luminescence Detection
Add ADP-Glo™ Reagent to
stop kinase reaction and deplete ATP.
Gncubate for 40 minutes)
Add Kinase Detection Reagent
to convert ADP to ATP and generate light.

Gncubate for 30 minutes)

Glleasure luminescence using a plate reader.]

4. Data Jv%nalysis

Calculate percent inhibition and
determine IC50 value.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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